N-[5-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: N-[5-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C13H14N4O3S2/c1-9(18)14-12-15-16-13(21-12)22(19,20)17-7-6-10-4-2-3-5-11(10)8-17/h2-5H,6-8H2,1H3,(H,14,15,18)
• InChI Key: ZNPNFLYUDDKYHO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)S(=O)(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C13H14N4O3S2
• Molecular Weight: 338.4 g/mol

Description

N-[5-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide, commonly known as DITPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiadiazole derivatives and has been found to exhibit a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DITPA is not fully understood. However, it is believed to act by increasing the sensitivity of the cardiac myofilaments to calcium ions. This leads to an increase in the force of contraction of the heart muscle.
Biochemical and Physiological Effects:
DITPA has been found to exhibit a variety of biochemical and physiological effects. It has been shown to increase the contractility of the heart muscle, improve cardiac output, and decrease peripheral resistance. It has also been found to increase insulin sensitivity and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the advantages of DITPA is that it has been extensively studied in animal models, which has provided valuable information on its potential therapeutic applications. However, one of the limitations is that it has not yet been tested in human clinical trials, which means that its safety and efficacy in humans are not yet fully known.

Future Directions

There are several potential future directions for research on DITPA. One area of interest is the development of new formulations and delivery methods that could improve its bioavailability and reduce its potential side effects. Another area of interest is the investigation of its potential therapeutic applications in other conditions, such as pulmonary hypertension and chronic obstructive pulmonary disease. Additionally, further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of DITPA involves the reaction of 3,4-dihydro-2(1H)-isoquinolinone with thiosemicarbazide, followed by the reaction of the resulting compound with acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

DITPA has been studied for its potential therapeutic applications in a variety of conditions, including heart failure, hypertension, and diabetes. It has been found to exhibit positive inotropic effects, which means that it can improve the contractility of the heart muscle. This makes it a potential candidate for the treatment of heart failure.